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  4. Ethyl (2Z)-2-(1-heptyl-2-oxoindol-3-ylidene)-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2Z)-2-(1-heptyl-2-oxoindol-3-ylidene)-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2Z)-2-(1-heptyl-2-oxoindol-3-ylidene)-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 324567-74-0
VCID: VC0409374
InChI: InChI=1S/C31H33N3O4S/c1-4-6-7-8-14-19-33-23-18-13-12-17-22(23)25(28(33)35)27-29(36)34-26(21-15-10-9-11-16-21)24(30(37)38-5-2)20(3)32-31(34)39-27/h9-13,15-18,26H,4-8,14,19H2,1-3H3/b27-25-
SMILES: CCCCCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=CC=C5)C1=O
Molecular Formula: C31H33N3O4S
Molecular Weight: 543.7g/mol

Ethyl (2Z)-2-(1-heptyl-2-oxoindol-3-ylidene)-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 324567-74-0

Main Products

VCID: VC0409374

Molecular Formula: C31H33N3O4S

Molecular Weight: 543.7g/mol

Ethyl (2Z)-2-(1-heptyl-2-oxoindol-3-ylidene)-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 324567-74-0

CAS No. 324567-74-0
Product Name Ethyl (2Z)-2-(1-heptyl-2-oxoindol-3-ylidene)-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C31H33N3O4S
Molecular Weight 543.7g/mol
IUPAC Name ethyl (2Z)-2-(1-heptyl-2-oxoindol-3-ylidene)-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C31H33N3O4S/c1-4-6-7-8-14-19-33-23-18-13-12-17-22(23)25(28(33)35)27-29(36)34-26(21-15-10-9-11-16-21)24(30(37)38-5-2)20(3)32-31(34)39-27/h9-13,15-18,26H,4-8,14,19H2,1-3H3/b27-25-
Standard InChIKey JRYWNUUGSUNKOJ-RFBIWTDZSA-N
Isomeric SMILES CCCCCCCN1C2=CC=CC=C2/C(=C/3\C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=CC=C5)/C1=O
SMILES CCCCCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=CC=C5)C1=O
Canonical SMILES CCCCCCCN1C2=CC=CC=C2C(=C3C(=O)N4C(C(=C(N=C4S3)C)C(=O)OCC)C5=CC=CC=C5)C1=O
PubChem Compound 3126714
Last Modified Nov 11 2021
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